3-(phenylthio)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide

• IUPAC Name: 3-phenylsulfanyl-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
• InChI: InChI=1S/C19H17N5OS2/c25-19(10-12-26-14-5-2-1-3-6-14)20-13-18-22-21-17-9-8-15(23-24(17)18)16-7-4-11-27-16/h1-9,11H,10,12-13H2,(H,20,25)
• InChI Key: ZMQKPIOVXKBKGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NCC2=NN=C3N2N=C(C=C3)C4=CC=CS4
• Molecular Formula: C19H17N5OS2
• Molecular Weight: 395.5 g/mol

Description

3-(phenylthio)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H17N5OS2 and its molecular weight is 395.5. The purity is usually 95%.
BenchChem offers high-quality 3-(phenylthio)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(phenylthio)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Activity

Compounds bearing structural similarities, specifically those incorporating triazolo, thiophene, and pyridazine moieties, have been synthesized and evaluated for their antioxidant and anticancer activities. Novel derivatives demonstrated significant antioxidant activity, surpassing that of ascorbic acid in some cases. These compounds also exhibited anticancer activity against various cancer cell lines, such as human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231, highlighting their potential in cancer therapy (Tumosienė et al., 2020).

Antiviral Activity

Research on triazolo[4,3-b]pyridazine derivatives has also revealed promising antiviral properties. Certain novel compounds synthesized from these frameworks showed significant activity against the hepatitis A virus (HAV), suggesting potential applications in antiviral drug development (Shamroukh & Ali, 2008).

Structural and Molecular Analysis

Studies on compounds with similar structural frameworks have provided insights into their molecular structures and potential interactions. These analyses include detailed structural characterization, density functional theory (DFT) calculations, and investigations into the molecular packing and intermolecular interactions within the crystal structure, offering a foundation for understanding the chemical and physical properties of these compounds (Goh et al., 2010).

Cardiovascular and Antihypertensive Activities

The synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems has shown coronary vasodilating and antihypertensive activities. These compounds represent a promising avenue for the development of new cardiovascular agents, with specific derivatives demonstrating potent effects in preclinical models (Sato et al., 1980).